1,3-Dichloro-5-(tert-butyldimethylsilyloxy)benzene
Cat. No. B8216210
M. Wt: 277.26 g/mol
InChI Key: ZVYAFVOHYMRKHP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08088776B2
Procedure details
Dissolve 3,5 dichlorophenol (1 kg, 6.13 mol) in 3 L dimethylformamide (DMF) and cool to 0° C. Add imidazole (918.74 g, 6.75 mol), followed by tertbutyldimethylsilyl chloride (1017.13 g, 6.75 mol). Warm the mixture to room temperature and stir for 15 minutes. Pour into water (6 L) and extract with ether (4 L). Wash the organic layer with water 2 times, 10% aqueous lithium chloride solution then brine before drying over sodium sulfate. Filter and concentrate under vacuum to obtain tert-butyl-(3,5-dichloro-phenoxy)-dimethyl-silane (1700 g) as an oil.
Identifiers
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REACTION_CXSMILES
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[Cl:1][C:2]1[CH:3]=[C:4]([OH:9])[CH:5]=[C:6]([Cl:8])[CH:7]=1.N1C=CN=C1.[C:15]([Si:19](Cl)([CH3:21])[CH3:20])([CH3:18])([CH3:17])[CH3:16].O>CN(C)C=O>[C:15]([Si:19]([O:9][C:4]1[CH:3]=[C:2]([Cl:1])[CH:7]=[C:6]([Cl:8])[CH:5]=1)([CH3:21])[CH3:20])([CH3:18])([CH3:17])[CH3:16]
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Inputs
Step One
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Name
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|
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Quantity
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1 kg
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Type
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reactant
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Smiles
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ClC=1C=C(C=C(C1)Cl)O
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Name
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Quantity
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3 L
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Type
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solvent
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Smiles
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CN(C=O)C
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Step Two
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Name
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Quantity
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918.74 g
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Type
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reactant
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Smiles
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N1C=NC=C1
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Step Three
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Name
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Quantity
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1017.13 g
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Type
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reactant
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Smiles
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C(C)(C)(C)[Si](C)(C)Cl
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Step Four
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Name
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Quantity
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6 L
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Type
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reactant
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Smiles
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O
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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0 °C
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Stirring
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Type
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CUSTOM
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Details
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stir for 15 minutes
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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Warm the mixture to room temperature
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EXTRACTION
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Type
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EXTRACTION
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Details
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extract with ether (4 L)
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WASH
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Type
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WASH
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Details
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Wash the organic layer with water 2 times, 10% aqueous lithium chloride solution
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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brine before drying over sodium sulfate
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FILTRATION
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Type
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FILTRATION
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Details
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Filter
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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concentrate under vacuum
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Outcomes
Product
Details
Reaction Time |
15 min |
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Name
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|
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Type
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product
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|
Smiles
|
C(C)(C)(C)[Si](C)(C)OC1=CC(=CC(=C1)Cl)Cl
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 1700 g | |
| YIELD: CALCULATEDPERCENTYIELD | 100% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
